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Compound of Interest

Compound Name:
1,2,5-Trideuterio-4-

(trideuteriomethyl)imidazole

Cat. No.: B572167 Get Quote

Technical Guide: 1,2,5-Trideuterio-4-
(trideuteriomethyl)imidazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,2,5-Trideuterio-4-
(trideuteriomethyl)imidazole, a deuterated analog of 4-methylimidazole. Due to the likely

requirement for custom synthesis, this document outlines a plausible synthetic approach based

on established methodologies for imidazole deuteration. It also delves into the significant

biological context of 4-methylimidazole, providing a rationale for the use of its deuterated

counterpart in research and development.

Core Compound Information
Compound Name: 1,2,5-Trideuterio-4-(trideuteriomethyl)imidazole

Structure: 

Note: A precise CAS number for this specific isotopologue is not readily available in public

databases, suggesting it is not a stock commercial product.

A closely related compound, 4-Methylimidazole-d6, which is deuterated on the methyl group

and the nitrogen-bound hydrogen, has the CAS number 1219804-79-1.
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Supplier Information
Given the absence of a readily available commercial source for 1,2,5-Trideuterio-4-
(trideuteriomethyl)imidazole, custom synthesis is the most probable route for acquisition.

Several companies specialize in the custom synthesis of isotopically labeled compounds.

Researchers should contact vendors who offer expertise in deuteration chemistry.

For the related compound, 4-Methylimidazole-d6 (CAS: 1219804-79-1), the following suppliers

have been identified[1]:

Supplier Contact Information

Clearsynth Labs Limited --INVALID-LINK--

Combiphos (Shanghai) Biological Technology

Co., Ltd.
--INVALID-LINK--

ChengDu SinoStandards Bio-Tech Co.,Ltd. --INVALID-LINK--

Yancheng Tongming Biotechnology Co., Ltd. --INVALID-LINK--

LGC Science (Shanghai) Ltd. --INVALID-LINK--

Experimental Protocols: Proposed Synthesis
The synthesis of 1,2,5-Trideuterio-4-(trideuteriomethyl)imidazole can be envisioned as a

multi-step process involving the synthesis of the deuterated methylimidazole core followed by

deuteration of the imidazole ring. The following protocol is a proposed synthetic route based on

established chemical principles for imidazole synthesis and deuteration.

Part 1: Synthesis of 4-(Trideuteriomethyl)imidazole

This can be achieved using a variation of the Debus-Radziszewski imidazole synthesis[2].

Reactants:

Methylglyoxal

Deuterated formaldehyde (DCDO)
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Ammonia in D₂O (ND₃ in D₂O)

Procedure:

React methylglyoxal with deuterated formaldehyde and a solution of ammonia in D₂O.

The reaction mixture is heated under reflux.

The product, 4-(trideuteriomethyl)imidazole, is then purified using standard techniques

such as distillation or chromatography.

Part 2: Deuteration of the Imidazole Ring

Recent literature describes methods for the deuteration of N-unsubstituted imidazoles through

acid/base-controlled hydrogen-deuterium exchange[3][4].

Reactants:

4-(Trideuteriomethyl)imidazole (from Part 1)

Deuterium oxide (D₂O)

Deuterated acid (e.g., DCl) or base (e.g., NaOD) as a catalyst.

Procedure (Acid-Catalyzed):

Dissolve 4-(trideuteriomethyl)imidazole in D₂O.

Add a catalytic amount of a strong deuterated acid, such as DCl.

Heat the mixture in a sealed tube at an elevated temperature (e.g., 130°C) to facilitate the

H/D exchange at positions 2 and 5 of the imidazole ring.

The reaction progress can be monitored by ¹H NMR spectroscopy by observing the

disappearance of the signals corresponding to the ring protons.

Upon completion, the product is isolated by neutralization and extraction.
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Data Presentation
Physicochemical Properties of 4-Methylimidazole (Non-deuterated)

Property Value Reference

CAS Number 822-36-6 [5]

Molecular Formula C₄H₆N₂ [6]

Molecular Weight 82.11 g/mol [5]

Boiling Point 263 °C [5]

Melting Point 56 °C [5]

Solubility Soluble in water and alcohol [5]

Biological Significance and Applications of
Deuterated 4-Methylimidazole
4-Methylimidazole (4-MeI) is a compound of significant interest in toxicology and food science.

It is formed during the Maillard reaction, a chemical reaction between amino acids and

reducing sugars that gives browned food its distinctive flavor[7][8]. 4-MeI is found in many

foods and beverages, including some caramel colorings, coffees, and grilled meats[8][9].

The National Toxicology Program (NTP) conducted studies on 4-MeI and found evidence of its

carcinogenicity in mice[9][10][11]. The International Agency for Research on Cancer (IARC)

has classified 4-MeI as "possibly carcinogenic to humans" (Group 2B)[12]. These findings have

led to increased scrutiny of 4-MeI levels in the food supply.

The use of 1,2,5-Trideuterio-4-(trideuteriomethyl)imidazole is primarily as an internal

standard in analytical methods, such as gas chromatography-mass spectrometry (GC-MS) or

liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of 4-MeI in

complex matrices like food and biological samples[8]. The stable isotope label allows for

precise measurement by correcting for matrix effects and variations in sample preparation and

instrument response.
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Mandatory Visualization
Proposed Synthetic Workflow

Part 1: Synthesis of 4-(Trideuteriomethyl)imidazole Part 2: Ring Deuteration
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Caption: Proposed two-part synthesis of the target molecule.

Potential Toxicological Pathway of 4-Methylimidazole
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Caption: Simplified potential toxicological pathway of 4-MeI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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